3-(3-Thienyl)pentanedioic acid

Specification

• Molecular Formula: C9H10O4S
• Molecular Weight: 214.24 g/mol
• IUPAC Name: 3-thiophen-3-ylpentanedioic acid
• Standard InChI: InChI=1S/C9H10O4S/c10-8(11)3-7(4-9(12)13)6-1-2-14-5-6/h1-2,5,7H,3-4H2,(H,10,11)(H,12,13)
• Standard InChI Key: NDKMKXGFJATBFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C(CC(=O)O)CC(=O)O

Introduction

3-(3-Thienyl)pentanedioic acid is an organic compound with the molecular formula C₉H₁₀O₄S and a molecular weight of 214.24 g/mol. It features a pentanedioic acid backbone with a thienyl group attached at the third position, incorporating a thiophene ring—a five-membered aromatic ring containing sulfur. This compound is identified by the CAS number 154227-58-4 and is primarily used in chemical research and synthesis.

Synthesis of 3-(3-Thienyl)pentanedioic Acid

The synthesis of 3-(3-thienyl)pentanedioic acid typically involves multi-step reactions. One common method starts with 3-thiophenecarboxaldehyde, which undergoes further transformations to yield the desired compound. Detailed methodologies can be found in chemical literature, particularly those focusing on heterocyclic chemistry.

Potential Applications

3-(3-Thienyl)pentanedioic acid has potential applications in various fields, including interaction studies with biological receptors or enzymes. These studies could help elucidate its mechanism of action and potential therapeutic uses. For example, examining how it interacts with proteins involved in metabolic pathways could reveal insights into its biological significance.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-(3-thienyl)pentanedioic acid, each exhibiting unique properties:

Compound Name	Molecular Formula	Key Features
3-(2-Thienyl)pentanedioic acid	C₉H₁₀O₄S	Similar structure with a different thienyl position
3,3-Diethylpentanedioic acid	C₉H₁₆O₄	Lacks the thiophene ring; more hydrophobic
3-Thiopheneacetic acid	C₆H₆O₂S	Monocarboxylic acid; simpler structure

The uniqueness of 3-(3-thienyl)pentanedioic acid lies in its specific thienyl substitution pattern and potential bioactivity compared to these similar compounds.